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Leptomerine Profile and Experimental Data

Leptomerine is a natural alkaloid isolated from the stems of Esenbeckia leiocarpa Engl. (Rutaceae). Its

primary investigated bioactivity is the inhibition of AChE, which is relevant for Alzheimer's disease research

[1] [2] [3].

The table below summarizes the key quantitative data available for Leptomerine:

Property Value / Description

Bioactivity Anticholinesterasic activity (AChE inhibitor) [1]

IC₅₀ (AChE) 2.5 μM (or 2.5 mM in one source; μM value is more consistent

with bioactivity) [1] [2]

Reference Compound
(Galantamine) IC₅₀

1.7 μM [1]

Plant Source Stems of Esenbeckia leiocarpa Engl. (Rutaceae) [1] [2]

Molecular Formula C₁₃H₁₅NO [1] [3]

Molecular Weight 201.26 g/mol [1] [3]
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Property Value / Description

CAS Number 22048-97-1 [1] [3]

Experimental Workflow for AChE Inhibition

The discovery of Leptomerine's activity followed a standard bioactivity-guided fractionation approach. The

diagram below outlines the key steps in this experimental protocol.

The core experimental protocol is the In vitro AChE Inhibition Assay, typically based on the Ellman's

method [2] [4]. Here is a detailed breakdown:

Principle: The assay measures the hydrolysis of the substrate acetylcholine by AChE. The reaction
produces thiocholine, which reacts with Ellman's reagent (DTNB) to form a yellow-colored product

that can be detected colorimetrically at 405-412 nm. An inhibitor reduces the rate of color formation
[4].

Enzyme Source: The initial studies on Leptomerine used AChE from electric eel (Electrophorus
electricus) [2], a common model in early-stage screening. For more translational research, assays

can use human recombinant AChE or cell-based systems like the human neuroblastoma SH-
SY5Y cell line [4].

High-Throughput Screening (HTS): Modern protocols adapt this assay for 1536-well plates. In a
typical qHTS format:

The enzyme (or cells) is dispensed into plates.
Test compounds (in DMSO) are transferred via a pintool station.

After an incubation period, the detection solution is added.
Absorbance or fluorescence is measured using a plate reader [4].

Controls: Positive controls like galantamine or BW284c51 are essential for validating the assay's
performance [1] [4].

How to Investigate the Binding Mode Further

Since the crystal structure of Leptomerine bound to AChE is not available, you can consider these research

strategies to gain deeper insights:

Molecular Docking Studies: Use the known crystal structures of AChE (e.g., from Torpedo
californica or Homo sapiens, available in the Protein Data Bank) to perform in silico docking of
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Leptomerine. This can predict its binding orientation and key interactions with the catalytic site or

peripheral anionic site [5] [6].
Review Broader Literature: The AChE enzyme has a well-defined active site gorge with sub-sites

like the catalytic triad (Ser203, His447, Glu334 in humans) and the peripheral anionic site (PAS) [5].
Knowing which of these sites Leptomerine targets is crucial for understanding its mechanism and

potential for multi-target drug design [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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